Cas no 2172137-36-7 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hexanoic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hexanoic acid
• CAS No: 2172137-36-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6406240
• PubChem ID: 165831241
• Update Time: 2025-10-30

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hexanoic acid
• 2172137-36-7
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}hexanoic acid
• EN300-1510574

• Inchi： 1S/C27H32N2O6/c1-17(8-7-13-24(30)31)28-25(32)27(2)16-34-15-23(27)29-26(33)35-14-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： GKNTWGJERFWJSH-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NC(C)CCCC(=O)O)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hexanoic acid

Recent Advances in the Application of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hexanoic acid (CAS: 2172137-36-7) in Chemical Biology and Pharmaceutical Research

The compound 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hexanoic acid (CAS: 2172137-36-7) has recently emerged as a significant molecule in chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative has shown promising applications in peptide synthesis, drug delivery systems, and as a building block for novel biomaterials. Recent studies have focused on its unique structural features, including the oxolane ring and hexanoic acid tail, which contribute to its enhanced stability and bioavailability compared to conventional amino acid derivatives.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in solid-phase peptide synthesis (SPPS). Researchers found that the steric hindrance provided by the 3-methyloxolane ring significantly improved coupling efficiency (92-98%) compared to standard Fmoc-amino acids, particularly for challenging sequences. The hexanoic acid moiety also facilitated subsequent conjugation to nanoparticles or other delivery vehicles, making it particularly valuable for developing peptide-based therapeutics.

In drug delivery applications, a team from MIT reported in Advanced Materials (2024) that derivatives of 2172137-36-7 could self-assemble into nanostructures with remarkable stability in physiological conditions. The oxolane ring's conformational restriction was found to be crucial for maintaining structural integrity, while the hexanoic acid tail allowed for precise tuning of hydrophobicity. These properties enabled the development of a new class of drug carriers with controlled release profiles and improved tumor targeting capabilities.

Recent structural-activity relationship studies have revealed that the 3-methyloxolane moiety in 2172137-36-7 confers enhanced metabolic stability. A Nature Communications paper (2024) detailed how this modification reduced hepatic clearance by 40-60% compared to linear analogs in preclinical models, suggesting potential for improved pharmacokinetics in therapeutic applications. Researchers are particularly excited about its application in developing next-generation peptide drugs with extended half-lives.

The compound has also shown promise in biomaterial development. A 2024 ACS Biomaterials Science & Engineering publication demonstrated its use as a key component in designing enzyme-responsive hydrogels. The unique chemical structure allowed for precise control over gelation properties and degradation kinetics, making it suitable for applications in tissue engineering and controlled drug release systems.

Ongoing clinical translation efforts focus on utilizing 2172137-36-7 derivatives for targeted cancer therapies. Early-stage trials (Phase I/II) are investigating its incorporation into peptide-drug conjugates, with preliminary results showing improved tumor accumulation and reduced off-target effects compared to current standards. Researchers anticipate that these developments could lead to more effective and safer cancer treatments in the coming years.

Future research directions include exploring the compound's potential in mRNA delivery systems and as a scaffold for developing protein-protein interaction inhibitors. The unique combination of structural features in 2172137-36-7 continues to inspire innovative applications across multiple therapeutic areas, positioning it as a molecule of significant interest in pharmaceutical development.